Cas no 338398-20-2 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 338398-20-2
• MF: C₁₇H₁₁Cl₂F₃N₄O
• MW: 415.196651697159
• CID: 5270110
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C17H11Cl2F3N4O/c1-9-23-15(25-26(9)14-6-5-11(18)8-13(14)19)16(27)24-12-4-2-3-10(7-12)17(20,21)22/h2-8H,1H3,(H,24,27)
• InChI Key： FNZABGLHPONLFU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(C)=NC(C(NC2=CC=CC(C(F)(F)F)=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]

The compound with CAS No. 338398-20-2, known as 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl], is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and a trifluoromethyl group attached to a phenyl moiety. The presence of these functional groups imparts distinctive chemical properties to the molecule.

The triazole ring is a heterocyclic aromatic compound that is widely used in pharmaceuticals and agrochemicals due to its stability and ability to form hydrogen bonds. In this compound, the triazole ring is substituted with a carboxamide group, which further enhances its reactivity and solubility properties. The 2,4-dichlorophenyl group attached to the triazole ring contributes to the molecule's hydrophobicity and electronic characteristics, making it suitable for various applications in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic devices. Researchers have explored its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoromethyl group on the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, enabling efficient charge carrier mobility.

In addition to its electronic applications, this compound has shown promise in medicinal chemistry. Its ability to inhibit certain enzymes involved in metabolic pathways makes it a potential candidate for drug development. Studies conducted using computational chemistry techniques have revealed that the carboxamide group can interact with key residues in enzyme active sites, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. The use of microwave-assisted synthesis has been particularly effective in accelerating reaction times while maintaining product quality.

From an environmental standpoint, this compound has been subjected to extensive toxicity studies to assess its impact on living organisms and ecosystems. Results from these studies indicate that it exhibits low toxicity at concentrations typically encountered in industrial applications. However, further research is needed to fully understand its long-term effects on aquatic life and soil microorganisms.

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl] (CAS No. 338398-20-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in fields ranging from materials science to pharmacology.